Cas no 4593-18-4 (2-chloro-1-(2-methylpiperidin-1-yl)ethan-1-one)

2-Chloro-1-(2-methylpiperidin-1-yl)ethan-1-one is a specialized organic compound featuring a chloroacetyl group bonded to a 2-methylpiperidine moiety. This structure imparts reactivity suitable for applications in pharmaceutical intermediates and synthetic chemistry, particularly in the formation of amide or alkylamine derivatives. The presence of the 2-methylpiperidine scaffold enhances steric and electronic properties, potentially improving selectivity in nucleophilic substitution reactions. The chloroacetyl group offers a versatile handle for further functionalization, making it valuable in heterocyclic synthesis. Its well-defined molecular architecture ensures consistent performance in controlled reactions. Proper handling is advised due to the reactive chloro substituent. Suitable for research and industrial use under controlled conditions.
2-chloro-1-(2-methylpiperidin-1-yl)ethan-1-one structure
4593-18-4 structure
Product Name:2-chloro-1-(2-methylpiperidin-1-yl)ethan-1-one
CAS No:4593-18-4
MF:C8H14ClNO
MW:175.655861377716
MDL:MFCD03030353
CID:329958
PubChem ID:107305
Update Time:2025-06-07

2-chloro-1-(2-methylpiperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2-chloro-1-(2-methyl-1-piperidinyl)-
    • 1-(chloroacetyl)-2-methylpiperidine
    • 2-CHLORO-1-(2-METHYL-PIPERIDIN-1-YL)-ETHANONE
    • 2-chloro-1-(2-methylpiperidin-1-yl)ethanone
    • 1-Chloracetyl-2-methyl-piperidin
    • EINECS 224-985-3
    • F2158-1299
    • N-chloroacetyl-2-methyl-piperidine
    • 2-chloro-1-(2-methylpiperidin-1-yl)ethan-1-one
    • CS-0116898
    • DTXSID80963462
    • Piperidine, 1-(chloroacetyl)-2-methyl-
    • Z56853744
    • A1-50934
    • 4593-18-4
    • SB42651
    • AKOS016050255
    • AT-057/40380050
    • AKOS000266411
    • AI3-36302
    • BB 0252657
    • SCHEMBL1150370
    • MFCD03030353
    • EN300-01967
    • NS00048772
    • MDL： MFCD03030353
    • Inchi： 1S/C8H14ClNO/c1-7-4-2-3-5-10(7)8(11)6-9/h7H,2-6H2,1H3
    • InChI Key： WCZCFIKPRBDVOM-UHFFFAOYSA-N
    • SMILES： ClCC(N1CCCCC1C)=O

Computed Properties

  • Exact Mass: 175.07600
  • Monoisotopic Mass: 175.076
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 276.0±23.0 °C at 760 mmHg
  • Flash Point: 120.7±22.6 °C
  • Refractive Index: 1.478
  • PSA: 20.31000
  • LogP: 1.56410
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-chloro-1-(2-methylpiperidin-1-yl)ethan-1-one Security Information

2-chloro-1-(2-methylpiperidin-1-yl)ethan-1-one Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-chloro-1-(2-methylpiperidin-1-yl)ethan-1-one Pricemore >>

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abcr
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